(4-Bromophenyl)[1-(trifluoromethyl)cyclopropyl]methanone

• Molecular Formula: C11H8BrF3O
• Molecular Weight: 293.08 g/mol
• IUPAC Name: (4-bromophenyl)-[1-(trifluoromethyl)cyclopropyl]methanone
• InChI: InChI=1S/C11H8BrF3O/c12-8-3-1-7(2-4-8)9(16)10(5-6-10)11(13,14)15/h1-4H,5-6H2
• InChI Key: MUGDENUXEUXOAK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C(=O)C2=CC=C(C=C2)Br)C(F)(F)F

Description

(4-Bromophenyl)[1-(trifluoromethyl)cyclopropyl]methanone is a useful research compound. Its molecular formula is C11H8BrF3O and its molecular weight is 293.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-bromoiodobenzene (2150 mg, 7.60 mmol) in tetrahydrofuran (20 mL) was added dropwise a solution of 1.67 mol/L n-butyllithium in hexane (4.50 mL, 7.52 mmol) at −78° C. under argon atmosphere. The mixture was stirred at the same temperature for 1 hour, and then thereto was added dropwise a solution of N-methoxy-N-methyl-1-(trifluoromethyl)cyclopropanecarboxamide (synthesized by the method of Organic Process Research and Development 2009, 13, 576, 1000 mg, 5.07 mmol) in tetrahydrofuran (10 mL), and the mixture was stirred at the same temperature for 1 hour. To the reaction solution was added saturated aqueous ammonium chloride solution at −78° C., and then the mixture was warmed to room temperature and extracted with ethyl acetate three times. The organic layer was combined, washed with water and saturated brine, dried over anhydrous sodium sulfate, and then concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (hexane:ethyl acetate=100:0→95:5) to give (4-bromophenyl)[1-(trifluoromethyl)cyclopropyl]methanone (783 mg, 76%) as a pale brown oil.